Cas no 1369042-74-9 (7-bromo-3,3-dimethyl-indolin-2-one)

• Product Name: 7-bromo-3,3-dimethyl-indolin-2-one
• CAS No: 1369042-74-9
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD16657837
• CID: 4591564
• PubChem ID: 72698797
• Update Time: 2025-08-05

7-bromo-3,3-dimethyl-indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-3,3-DIMETHYLINDOLIN-2-ONE
• 7-Bromo-3,3-dimethyl-2-indolinone
• 7-bromo-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• 7-BROMO-3,3-DIMETHYL-1H-INDOL-2-ONE
• SB64658
• SY241537
• 7-bromo-3,3-dimethyl-indolin-2-one

• MDL： MFCD16657837
• Inchi： 1S/C10H10BrNO/c1-10(2)6-4-3-5-7(11)8(6)12-9(10)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： ZRYMHHQESIFOLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(C2(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 7-bromo-3,3-dimethyl-indolin-2-one

7-Bromo-3,3-Dimethyl-Indolin-2-One: A Promising Compound in Pharmaceutical Research

7-Bromo-3,3-dimethyl-indolin-2-one (CAS No. 1369042-74-9) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the indolinone class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 7-bromo-3,3-dimethyl-indolin-2-one features a bromine atom at the 7-position and two methyl groups at the 3-position of the indolinone ring. These substitutions contribute to its stability and enhance its pharmacological properties. The bromine substitution, in particular, has been shown to influence the compound's binding affinity to various biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 7-bromo-3,3-dimethyl-indolin-2-one in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 7-bromo-3,3-dimethyl-indolin-2-one has shown significant anti-cancer activity. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The neuroprotective properties of 7-bromo-3,3-dimethyl-indolin-2-one have also been investigated. A study published in the journal Neuropharmacology reported that this compound can protect neurons from oxidative stress and prevent neurodegeneration in animal models of Parkinson's disease. These findings suggest that 7-bromo-3,3-dimethyl-indolin-2-one could be a potential therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of 7-bromo-3,3-dimethyl-indolin-2-one has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity and minimal side effects in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 7-bromo-3,3-dimethyl-indolin-2-one (CAS No. 1369042-74-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its potential use in treating various diseases.